N-(6-bromobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C18H12BrN3OS2/c19-13-5-6-14-16(9-13)25-18(21-14)22(11-12-3-1-7-20-10-12)17(23)15-4-2-8-24-15/h1-10H,11H2
• InChI Key: BSMZXLXPKQPFNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN(C2=NC3=C(S2)C=C(C=C3)Br)C(=O)C4=CC=CS4
• Molecular Formula: C18H12BrN3OS2
• Molecular Weight: 430.3 g/mol

Description

N-(6-bromobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide, commonly known as BBTA, is a chemical compound that has recently gained significant attention in the field of scientific research. BBTA is a heterocyclic compound that belongs to the class of benzothiazoles and has a molecular weight of 449.37 g/mol. It is a yellow crystalline solid that is sparingly soluble in water but soluble in organic solvents like DMSO and DMF. BBTA has shown promising results in various scientific studies, making it an important compound for further research.

Scientific Research Applications

Heterocyclic Compound Synthesis

This compound serves as a precursor in the synthesis of heterocyclic compounds, which are crucial in the development of new pharmaceuticals and materials. Heterocyclic chemistry is fundamental to discovering novel compounds with potential applications in treating various diseases and in the development of new materials with unique properties.

For instance, research has demonstrated the compound's role in the synthesis of novel pyrazole and pyridine derivatives, showcasing its versatility in creating a broad range of biologically active molecules. These synthesized compounds have been evaluated for their insecticidal, fungicidal, and antimicrobial activities, highlighting the compound's importance in developing new agrochemicals and antibiotics (Zhu et al., 2014; Palkar et al., 2017).

Environmental and Material Science Applications

In environmental science, derivatives of this compound have been utilized in synthesizing novel adsorbents for the removal of heavy metals from industrial wastes. Such applications are vital for environmental cleanup and sustainability efforts, underscoring the compound's role in environmental protection (Zargoosh et al., 2015).

Moreover, the compound's derivatives have been applied in the creation of new dyes and pigments for textile applications, demonstrating its versatility in material science. These dyes exhibit unique color characteristics and fastness properties, making them valuable for various industrial applications (Khalifa et al., 2015).

Anticancer Research

In the realm of medicinal chemistry, certain derivatives of this compound have shown promise in anticancer research. For example, Co(II) complexes derived from this compound have been synthesized and demonstrated anticancer activity against human breast cancer cell lines, indicating potential therapeutic applications (Vellaiswamy & Ramaswamy, 2017).